Cas no 6953-22-6 (5-(benzyloxy)-1H-indole-3-carbaldehyde)
6953-22-6 structure
Product Name:5-(benzyloxy)-1H-indole-3-carbaldehyde
CAS No:6953-22-6
MF:C16H13NO2
MW:251.279924154282
MDL:MFCD00014562
CID:47112
PubChem ID:81398
Update Time:2025-04-18
5-(benzyloxy)-1H-indole-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-Benzyloxyindole-3-carbaldehyde
- 5-Benzyloxy-3-formylindole
- 5-Benzyloxyindole-3-carboxaldehyde
- 5-(Benzyloxy)-1H-indole-3-carbaldehyde
- 5-phenylmethoxy-1H-indole-3-carbaldehyde
- 5-(Phenylmethoxy)-1H-indole-3-carbaldehyde
- 5-benzyloxy-1h-indole-3-carbaldehyde
- 5-Benzyloxy-indole-3-carboxaldehyde
- 5-Benzyloxy-3-indolecarboxaldehyde
- 1H-Indole-3-carboxaldehyde, 5-(phenylmethoxy)-
- 5-Benzyloxy-3-formyl-1H-indole
- DJGNUBADRQIDNQ-UHFFFAOYSA-N
- 5-(Benzyloxy)indole-3-carbaldehyde
- 5-benzyloxy indole-3-carboxyaldehyde
- MLS001360008
- AKOS005207077
- 5-Benzyloxyindol-3-aldehyde
- 6953-22-6
- B-1870
- AC-24616
- AM20060948
- CS-W014096
- 5-(benzyloxy)-1H-indole-3-carbaldehyde;5-Benzyloxyindole-3-carbaldehyde
- SY026618
- 5-Benzyloxyindole-3-carboxaldehyde, powder
- 5-Benzyloxyindole-3- carboxaldehyde
- 5-(benzyloxy)-1h-indole-3-carboxaldehyde
- SMR001224347
- NSC 71049
- MFCD00014562
- DTXSID90219785
- SCHEMBL1791105
- A9195
- AC-18163
- NS00036879
- 5-(Benzyloxy)-1H-indole-3-carbaldehyde #
- NCGC00247293-01
- NSC71049
- CHEMBL1592937
- AB01159
- PS-7463
- FT-0620054
- EINECS 230-134-7
- NSC-71049
- HMS3052E22
- EN300-206737
- DS-0066
- STK935208
- DB-031759
- BBL027808
- 5-(benzyloxy)-1H-indole-3-carbaldehyde
-
- MDL： MFCD00014562
- Inchi： 1S/C16H13NO2/c18-10-13-9-17-16-7-6-14(8-15(13)16)19-11-12-4-2-1-3-5-12/h1-10,17H,11H2
- InChI Key： DJGNUBADRQIDNQ-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C1C=CC2=C(C=1)C(C=O)=CN2
- BRN： 208873
Computed Properties
- Exact Mass: 251.09500
- Monoisotopic Mass: 251.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 42.1
- Surface Charge: 0
- Tautomer Count: 3
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
- Density: 1.267
- Melting Point: 237-238°C
- Boiling Point: 474.2°C at 760 mmHg
- Flash Point: 240.6 °C
- PSA: 42.09000
- LogP: 3.55940
- Sensitiveness: Air Sensitive
- Solubility: Not available
5-(benzyloxy)-1H-indole-3-carbaldehyde Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H317,H319
- Warning Statement： P280,P305+P351+P338
- WGK Germany：3
- Hazard Category Code： 36-43
- Safety Instruction： S22-S24/25-S36/37-S26
-
Hazardous Material Identification：
- HazardClass：IRRITANT, AIR SENSITIVE
- Storage Condition：Inert atmosphere,2-8°C
- Risk Phrases：R36
- Safety Term：S22;S24/25
5-(benzyloxy)-1H-indole-3-carbaldehyde Customs Data
- HS CODE：29339990
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(benzyloxy)-1H-indole-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 012742-5g |
5-Benzyloxyindole-3-carboxaldehyde |
6953-22-6 | 98% | 5g |
￡11.00 | 2022-03-01 | |
| Fluorochem | 012742-25g |
5-Benzyloxyindole-3-carboxaldehyde |
6953-22-6 | 98% | 25g |
￡41.00 | 2022-03-01 | |
| AstaTech | 53584-5/G |
5-BENZYLOXY-1H-INDOLE-3-CARBALDEHYDE |
6953-22-6 | 95% | 5g |
$19 | 2023-09-17 | |
| AstaTech | 53584-25/G |
5-BENZYLOXY-1H-INDOLE-3-CARBALDEHYDE |
6953-22-6 | 95% | 25/G |
$100 | 2022-06-02 | |
| AstaTech | 53584-100/G |
5-BENZYLOXY-1H-INDOLE-3-CARBALDEHYDE |
6953-22-6 | 95% | 100/G |
$384 | 2022-06-02 | |
| Chemenu | CM103122-100g |
5-Benzyloxyindole-3-carbaldehyde |
6953-22-6 | 95%+ | 100g |
$215 | 2021-08-06 | |
| Chemenu | CM103122-25g |
5-Benzyloxyindole-3-carbaldehyde |
6953-22-6 | 95%+ | 25g |
$128 | 2024-07-24 | |
| Chemenu | CM103122-100g |
5-Benzyloxyindole-3-carbaldehyde |
6953-22-6 | 95%+ | 100g |
$504 | 2024-07-24 | |
| Apollo Scientific | OR1344-1g |
5-(Benzyloxy)-1H-indole-3-carboxaldehyde |
6953-22-6 | 1g |
£15.00 | 2025-02-19 | ||
| Apollo Scientific | OR1344-5g |
5-(Benzyloxy)-1H-indole-3-carboxaldehyde |
6953-22-6 | 5g |
£20.00 | 2025-02-19 |
5-(benzyloxy)-1H-indole-3-carbaldehyde Related Literature
-
1. 790. Synthesis of the 3-2′-aminopropyl- and 3-2′-aminobutyl-derivatives of 5-hydroxyindole, and an alternative synthesis of 5-hydroxytryptamineA. S. F. Ash,W. R. Wragg J. Chem. Soc. 1958 3887
-
Hikaru Fujita,Yunlong Zhang,Zhiyuan Wu,Jonathan S. Lindsey New J. Chem. 2020 44 3856
-
Hikaru Fujita,Jinghuai Dou,Nobuyuki Matsumoto,Zhiyuan Wu,Jonathan S. Lindsey New J. Chem. 2020 44 719
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